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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals working with carbon diselenide (CSez). Due to its high vapor
pressure and toxicity, stringent safety protocols are paramount. This resource offers
troubleshooting guides, frequently asked questions (FAQs), and detailed experimental
procedures to mitigate the risks associated with this volatile compound.

Physical and Chemical Properties of Carbon
Diselenide

Carbon diselenide is a yellow-orange, oily liquid with a pungent odor. It is sensitive to light and
air, where it can decompose and produce extremely offensive and toxic byproducts.[1][2]
Understanding its physical properties is crucial for safe handling and experimental design.
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Property Value Source
Molecular Formula CSe2 [1]
Molar Mass 169.93 g/mol [1]
Appearance Yellow-orange oily liquid [1]

Pungent, similar to carbon
Odor disulfide; extremely offensive [11[3]

when mixed with air

Melting Point -43.7 °C [1]
Boiling Point 125.5°C [1]
Flash Point 30°C [1]

Insoluble in water; Soluble in
Solubility organic solvents like carbon [1]

disulfide and toluene

Decomposes slowly in storage
Decomposition (approx. 1% per month at -30 [1]
OC)

Vapor Pressure of Carbon Diselenide

The high vapor pressure of carbon diselenide presents a significant inhalation hazard.[1][2]
The following table, calculated using the Antoine equation, provides an estimation of its vapor
pressure at various temperatures.

Antoine Equation Parameters: logio(P) =A - (B / (T + C)) Where P is the vapor pressure in bar
and T is the temperature in Kelvin. A= 3.24882 B = 1068.06 C = -78.716 (Temperature Range:
273 K to 323.16 K)[4][5]

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.wikiwand.com/en/articles/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/product/b3053059
https://webbook.nist.gov/cgi/cbook.cgi?ID=C506809&Units=SI&Mask=220D
https://webbook.nist.gov/cgi/inchi?ID=C506809&Mask=4&Type=ANTOINE&Plot=on
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Temperature (°C) Temperature (K) Vapor Pressure Vapor Pressure
(mmHg) (kPa)

0 273.15 10.8 1.44

10 283.15 20.3 2.71

20 293.15 36.5 4.87

25 298.15 48.7 6.49

30 303.15 64.0 8.53

40 313.15 105.1 14.01

50 323.15 166.5 22.20

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with carbon diselenide?

Al: The primary hazards of carbon diselenide are its high toxicity, particularly through
inhalation, and its high vapor pressure, which increases the risk of exposure.[1][2] It is also
flammable and light-sensitive, and it can decompose to form highly toxic and malodorous
compounds upon contact with air.[1][3]

Q2: How should | properly store carbon diselenide?

A2: Carbon diselenide should be stored in a tightly sealed, light-resistant container under an
inert atmosphere (e.g., argon or nitrogen). To minimize decomposition, it should be kept in a
cool, dry, and well-ventilated area, preferably in a refrigerator at temperatures around -30°C,
where its decomposition rate is about 1% per month.[1]

Q3: What personal protective equipment (PPE) is required when handling carbon diselenide?
A3: A comprehensive suite of PPE is mandatory. This includes:

e Respiratory Protection: A full-face respirator with appropriate cartridges for organic vapors
and acid gases.
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e Hand Protection: Chemically resistant gloves, such as butyl rubber or Viton™. It is advisable
to double-glove.

o Eye Protection: Chemical safety goggles and a face shield.
» Body Protection: A flame-resistant lab coat, chemical apron, and closed-toe shoes.
Q4: What should | do in case of a carbon diselenide spill?

A4: In the event of a spill, evacuate the area immediately and alert your institution's
environmental health and safety (EHS) department. If the spill is small and you are trained to
handle it, wear appropriate PPE, contain the spill with an inert absorbent material (such as
vermiculite or sand), and prevent it from entering drains. The contaminated material should be
collected in a sealed container for hazardous waste disposal. Ensure the area is well-ventilated
during and after cleanup.

Q5: What are the symptoms of carbon diselenide exposure?

A5: Acute inhalation exposure can cause respiratory irritation, chest pains, nausea, vomiting,
dizziness, and neurological effects.[6] Chronic exposure can lead to more severe neurological
damage. Skin contact can cause irritation and burns. If exposure is suspected, seek immediate
medical attention.

Troubleshooting Guide for Experiments with Carbon
Diselenide

This guide addresses common issues that may arise during the synthesis of organoselenium
compounds using carbon diselenide.
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Issue

Possible Cause(s)

Recommended Solution(s)

Low or no product yield

1. Decomposition of CSez:
Exposure to air, light, or
moisture. 2. Improper reaction
temperature: Temperature may
be too high or too low for the
specific reaction. 3. Inactive
reagents: Other starting

materials may have degraded.

1. Ensure all glassware is
oven-dried and cooled under
an inert atmosphere. Use
fresh, properly stored CSea.
Conduct the reaction under a
positive pressure of inert gas.
2. Carefully monitor and
control the reaction
temperature using a suitable
bath (ice, dry ice/acetone,
etc.). 3. Verify the purity and
activity of all other reagents

before starting the synthesis.

Formation of a black

precipitate

1. Polymerization of CSe2: Can
occur under high pressure or
upon prolonged standing.[1] 2.
Decomposition of product: The
desired organoselenium
compound may be unstable

under the reaction conditions.

1. Use CSe2 promptly after
purification or purchase. Avoid
high-pressure conditions
unless specified in the
protocol. 2. Analyze the
precipitate to identify its
composition. If it is the
decomposed product, consider
modifying the reaction
conditions (e.g., lower
temperature, shorter reaction

time).

Extremely foul odor during the

reaction

1. Leak in the reaction setup:
Allowing CSe:2 vapor or its
byproducts to escape. 2.
Reaction with air/moisture:
Formation of volatile,
malodorous decomposition
products.[1][3]

1. Work exclusively in a well-
ventilated fume hood. Check
all joints and septa for a proper
seal. Use high-quality
glassware. 2. Maintain a robust
inert atmosphere throughout
the experiment. Consider
using a scrubber system with a

suitable neutralizing agent
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(e.g., bleach solution) for the

exhaust gas.

Difficulty in purifying the

product

1. Presence of selenium-
containing impurities:
Unreacted CSe: or its
byproducts. 2. Product
instability on silica gel: Some
organoselenium compounds
can decompose on silica gel
during column
chromatography.

1. Consider a workup
procedure that includes a
wash with a dilute oxidizing
agent (e.g., hydrogen
peroxide) to remove some
selenium impurities. 2. If
decomposition on silica is
suspected, try alternative
purification methods such as
recrystallization, distillation, or
chromatography on a less
acidic stationary phase (e.g.,

alumina).

Experimental Protocols
General Workflow for Handling Carbon Diselenide

The following diagram illustrates a typical workflow for safely handling carbon diselenide in a
laboratory setting.
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Preparation

Don Appropriate PPE

:

Ensure Fume Hood is Functioning Correctly

:

Prepare Inert Atmosphere Setup

:

Use Oven-Dried Glassware

Handling and Reaction

Transfer CSe2 via Syringe/Cannula

;

Conduct Reaction Under Inert Atmosphere

;

Monitor Reaction Progress

Workup and Cleanup

Quench Reaction Appropriately

:

Segregate and Dispose of Hazardous Waste

:

Decontaminate Glassware and Surfaces
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General workflow for handling carbon diselenide.
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Detailed Protocol: Synthesis of a Diselenocarbamate

This protocol details the synthesis of a dialkyldiselenocarbamate, a common reaction involving
carbon diselenide.[1]

Materials:

Carbon diselenide (CSe2)

Secondary amine (e.g., diethylamine)
Anhydrous diethyl ether

Schlenk flask and other appropriate glassware
Syringes and needles

Inert gas supply (Argon or Nitrogen)
Procedure:

Preparation: Assemble and flame-dry a Schlenk flask equipped with a magnetic stir bar and
a rubber septum under vacuum. Allow the flask to cool to room temperature under a positive
pressure of inert gas.

Reagent Preparation: In the prepared Schlenk flask, dissolve the secondary amine in
anhydrous diethyl ether.

Addition of Carbon Diselenide: Using a gas-tight syringe, carefully draw the required
amount of carbon diselenide. Slowly add the CSe2 dropwise to the stirred solution of the
amine at 0°C (ice bath).

Reaction: Allow the reaction mixture to stir at 0°C for 1-2 hours, then warm to room
temperature and stir for an additional 2-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, the product may precipitate from the solution. If so, it can be
isolated by filtration under an inert atmosphere. If the product is soluble, the solvent can be
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removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from an appropriate

solvent system.

o Waste Disposal: All liquid and solid waste containing selenium must be collected in a
designated hazardous waste container.

Signaling Pathway for Risk Mitigation

The following diagram outlines the logical steps for mitigating risks when working with carbon

diselenide.
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Risk Assessment

Identify Hazards
(Toxicity, Volatility, Flammability)

Evaluate Exposure Potential

Control NMeasures

Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Respirator, Gloves, Goggles)

Emergency Rreparedness

Spill Response Kit

First Aid and Medical Attention

Evacuation Plan

Click to download full resolution via product page

Logical flow for risk mitigation with CSez.
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Material Compatibility

When working with carbon diselenide, it is crucial to use compatible materials for storage
containers, reaction vessels, and transfer lines to prevent degradation of the equipment and
contamination of the chemical.

Material Compatibility Notes
N Preferred material for storage
Glass (Borosilicate) Excellent _
and reaction vessels.
_ Can be used for transfer
Stainless Steel Good )
needles and tubing.
Suitable for septa and sealing
Teflon® (PTFE) Good ]
materials.
) May show some swelling or
Polypropylene Fair ] ]
degradation over time.
Not recommended for long-
Polyethylene Poor
term storage.
Recommended for gloves and
Butyl Rubber Good
septa.
Significant degradation is
Neoprene Poor
expected.
o Not recommended for direct
Nitrile Rubber Poor
contact.
] Recommended for gloves and
Viton™ Good

seals.

Disclaimer: This information is intended as a guide. Always consult the manufacturer's
chemical compatibility data for specific equipment and materials. It is recommended to perform
a small-scale test before extensive use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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